Cas no 131998-76-0 (Azocine, octahydro-1-phenyl-)

• Product name: Azocine, octahydro-1-phenyl-
• CAS No: 131998-76-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 1229506
• PubChem ID: 15217375

Azocine, octahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Azocine, octahydro-1-phenyl-
• 1-phenylazocane
• 1-Azacyclooctylbenzene
• 131998-76-0
• GKCPYHQXCYWJBJ-UHFFFAOYSA-N
• SCHEMBL8542780
• DTXSID30570165

• Inchi： InChI=1S/C13H19N/c1-2-7-11-14(12-8-3-1)13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12H2
• InChI Key： GKCPYHQXCYWJBJ-UHFFFAOYSA-N
• SMILES： C1CCCN(CCC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 4.8